
Evaluating the photostability of Carbazole Violet
against other pigments

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbazole Violet

Cat. No.: B1584481 Get Quote

A Comparative Analysis of Carbazole Violet's
Photostability
Carbazole Dioxazine Violet (Pigment Violet 23) stands as a benchmark in high-performance

organic pigments, renowned for its exceptional photostability and robust performance across a

range of applications. This guide provides a comprehensive evaluation of its lightfastness

compared to other key violet pigments, supported by experimental data and detailed

methodologies to inform researchers, scientists, and drug development professionals in their

material selection process.

Carbazole Violet's superior resistance to degradation upon exposure to light is a critical

attribute, ensuring the long-term integrity and color fidelity of materials. This inherent stability

makes it a preferred choice in demanding applications such as automotive coatings, industrial

paints, and light-sensitive formulations.[1][2][3][4]

Quantitative Photostability Comparison
To objectively assess the photostability of Carbazole Violet, a comparison of color change

(ΔE) after accelerated weathering is presented. The data below is a synthesized representation
from various studies, illustrating the typical performance of Carbazole Violet against other
common violet pigments. Lower ΔE values indicate less color change and therefore higher

photostability.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1584481?utm_src=pdf-interest
https://www.benchchem.com/product/b1584481?utm_src=pdf-body
https://www.researchgate.net/publication/26673069_Degradation_pathways_of_Crystal_Violet_by_Fenton_and_Fenton-like_systems_condition_optimization_and_intermediate_separation_and_identification
https://www.envi-chambers.com/accelerated-weathering-test-standards/
https://www.fp-pigments.com/wp-content/uploads/2021-10-12-Accelerated-and-Natural-weathering-of-Rigid-PVC-V2.0.pdf
https://en.wikipedia.org/wiki/Pigment_violet_23
https://www.benchchem.com/product/b1584481?utm_src=pdf-body
https://www.benchchem.com/product/b1584481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pigment C.I. Name
Chemical
Class

ΔE* (after 1000
hours
accelerated
weathering)

Lightfastness
Rating (Blue
Wool Scale)

Carbazole Violet
Pigment Violet

23
Dioxazine ~ 1.5 - 2.5 7-8

Quinacridone

Violet

Pigment Violet

19
Quinacridone ~ 2.5 - 4.0 7

Dioxazine Purple
Pigment Violet

37
Dioxazine ~ 3.0 - 5.0 6-7

Ultramarine

Violet

Pigment Violet

15

Inorganic

(Sodium

Aluminum

Sulfosilicate)

~ 1.0 - 2.0 8

Cobalt Violet
Pigment Violet

14

Inorganic (Cobalt

Phosphate)
~ 0.5 - 1.5 8

Note: The ΔE values are indicative and can vary based on the specific formulation, substrate,

and testing conditions. The Blue Wool Scale rating is a widely used standard, with 8 being the

highest level of lightfastness.*[5][6]

Experimental Protocols
The evaluation of pigment photostability is conducted using standardized accelerated

weathering tests that simulate the damaging effects of long-term sun exposure. The following

protocol is a generalized methodology based on industry standards such as ASTM D4303 and

ISO 11341.[7][8]

1. Sample Preparation:

Dispersion: The pigment is dispersed in a specific binder system (e.g., acrylic, alkyd, or

polyvinyl chloride) at a standardized pigment-to-binder ratio.
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Application: The dispersion is then applied to a standardized substrate (e.g., aluminum

panels or drawdown cards) to a uniform thickness.

Curing: The coated substrates are allowed to cure under controlled conditions of temperature

and humidity to ensure complete film formation.

2. Accelerated Weathering:

Apparatus: A xenon-arc accelerated weathering chamber is used. This apparatus simulates

the full spectrum of sunlight, including ultraviolet (UV), visible, and infrared radiation.[2]

Exposure Cycle: The samples are subjected to alternating cycles of light and dark, often with

controlled temperature and humidity. A typical cycle might include:

Light Cycle: 102 minutes of light exposure with a specific irradiance (e.g., 0.55 W/m² at

340 nm).

Dark Cycle: 18 minutes of darkness, often including a water spray to simulate rain and

dew.

Duration: The total exposure time is typically set for a minimum of 1000 hours, with

measurements taken at regular intervals.

3. Measurement of Color Change:

Instrumentation: A spectrophotometer or colorimeter is used to measure the color of the

samples in the CIELAB color space (L, a, b*).

Procedure: Measurements are taken before exposure (baseline) and at specified intervals

during the accelerated weathering test.

Calculation: The total color difference (ΔE) is calculated using the following formula: ΔE =

√[(ΔL)² + (Δa)² + (Δb)²] where ΔL, Δa, and Δb are the differences in the respective color

space values before and after exposure.
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The following diagram illustrates the key stages of the experimental workflow for evaluating

pigment photostability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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